Cas no 886973-19-9 (methyl 2-chloro-5-(methylsulfanyl)benzoate)

Methyl 2-chloro-5-(methylsulfanyl)benzoate is a benzoate ester derivative featuring both chloro and methylsulfanyl functional groups at the 2- and 5-positions of the aromatic ring, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro substituent enhances reactivity for further functionalization, while the methylsulfanyl group contributes to unique electronic and steric properties. Its ester functionality allows for straightforward derivatization under mild conditions. The compound exhibits good stability under standard storage conditions, making it a practical choice for synthetic applications requiring precise structural modifications.

methyl 2-chloro-5-(methylsulfanyl)benzoate structure

886973-19-9 structure

Product Name:methyl 2-chloro-5-(methylsulfanyl)benzoate

CAS No:886973-19-9

MF:C₉H₉ClO₂S

MW:216.684560537338

CID:4294924

PubChem ID:59165676

Update Time:2025-10-29

methyl 2-chloro-5-(methylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-chloro-5-(methylthio)-, methyl ester
- Methyl 2-chloro-5-(methylthio)benzoate
- methyl 2-chloro-5-(methylsulfanyl)benzoate
- AKOS008904981
- methyl 2-chloro-5-methylsulfanylbenzoate
- ALBB-035620
- PSHLXOIAMZQEIQ-UHFFFAOYSA-N
- SCHEMBL2864556
- 886973-19-9
- Inchi： 1S/C9H9ClO2S/c1-12-9(11)7-5-6(13-2)3-4-8(7)10/h3-5H,1-2H3
- InChI Key： PSHLXOIAMZQEIQ-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC(SC)=CC=C1Cl

Computed Properties

Exact Mass: 216.0011784Da
Monoisotopic Mass: 216.0011784Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 51.6Å²

methyl 2-chloro-5-(methylsulfanyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	BBV-32797047-1.0g	methyl 2-chloro-5-(methylsulfanyl)benzoate	886973-19-9	95%	1.0g	$328.0	2022-12-07
Enamine	BBV-32797047-2.5g	methyl 2-chloro-5-(methylsulfanyl)benzoate	886973-19-9	95%	2.5g	$680.0	2023-10-29
Enamine	BBV-32797047-5.0g	methyl 2-chloro-5-(methylsulfanyl)benzoate	886973-19-9	95%	5.0g	$859.0	2022-12-07
Enamine	BBV-32797047-10.0g	methyl 2-chloro-5-(methylsulfanyl)benzoate	886973-19-9	95%	10.0g	$1080.0	2022-12-07
Enamine	BBV-32797047-1g	methyl 2-chloro-5-(methylsulfanyl)benzoate	886973-19-9	95%	1g	$328.0	2023-10-29
Enamine	BBV-32797047-5g	methyl 2-chloro-5-(methylsulfanyl)benzoate	886973-19-9	95%	5g	$859.0	2023-10-29
Enamine	BBV-32797047-10g	methyl 2-chloro-5-(methylsulfanyl)benzoate	886973-19-9	95%	10g	$1080.0	2023-10-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1602217-250mg	Methyl 2-chloro-5-(methylthio)benzoate	886973-19-9	98%	250mg	￥1738.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1602217-1g	Methyl 2-chloro-5-(methylthio)benzoate	886973-19-9	98%	1g	￥3840.00	2024-04-26